2,2,2-Trifluoroethyl laurate
Description
2,2,2-Trifluoroethyl laurate is an ester derived from lauric acid (a C12 saturated fatty acid) and 2,2,2-trifluoroethanol (TFE). TFE, synthesized via catalytic hydrogenation of trifluoroacetic anhydride, is a fluorinated alcohol with a strong electron-withdrawing trifluoromethyl group . When esterified with lauric acid, the resulting molecule combines the lipophilic hydrocarbon chain of lauric acid with the unique physicochemical properties imparted by the trifluoroethyl group.
Key inferred properties of this compound include:
- Enhanced lipophilicity due to fluorine’s electronegativity and hydrophobic nature.
- Thermal and chemical stability from the robust C-F bonds in the trifluoroethyl group.
- Potential applications in fluorinated polymers, surfactants, or specialty solvents where stability and low surface energy are critical .
Properties
CAS No. |
70253-78-0 |
|---|---|
Molecular Formula |
C14H25F3O2 |
Molecular Weight |
282.34 g/mol |
IUPAC Name |
2,2,2-trifluoroethyl dodecanoate |
InChI |
InChI=1S/C14H25F3O2/c1-2-3-4-5-6-7-8-9-10-11-13(18)19-12-14(15,16)17/h2-12H2,1H3 |
InChI Key |
PPTDZDMCCJUALP-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCC(=O)OCC(F)(F)F |
Canonical SMILES |
CCCCCCCCCCCC(=O)OCC(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize 2,2,2-trifluoroethyl laurate, we compare it to two structural analogs: 2-hydroxyethyl laurate and 2-methoxyethyl laurate .
2.1 Structural and Functional Differences
2.2 Physicochemical Properties
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